molecular formula C8H13F3N4O B1477440 1-(2-Azidoethyl)-3-ethoxy-3-(trifluoromethyl)azetidine CAS No. 2098088-94-7

1-(2-Azidoethyl)-3-ethoxy-3-(trifluoromethyl)azetidine

Cat. No. B1477440
CAS RN: 2098088-94-7
M. Wt: 238.21 g/mol
InChI Key: LHRSEWMAESPFAU-UHFFFAOYSA-N
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Description

1-(2-Azidoethyl)-3-ethoxy-3-(trifluoromethyl)azetidine (AE-TFA) is a novel compound that has recently been studied for its potential applications in the fields of synthetic chemistry and biochemistry. AE-TFA is a nitrogen-containing heterocyclic compound that is structurally similar to the commonly used azide compounds, but with the addition of a trifluoromethyl group. AE-TFA is of interest due to its unique properties, which make it a potential candidate for a variety of applications in synthetic chemistry and biochemistry.

Scientific Research Applications

Building Blocks for Polyamines

Aziridines and azetidines, which include “1-(2-Azidoethyl)-3-ethoxy-3-(trifluoromethyl)azetidine”, are used as building blocks for polyamines by anionic and cationic ring-opening polymerization . These polymers have many important applications, such as antibacterial and antimicrobial coatings, CO2 adsorption, chelation and materials templating, and non-viral gene transfection .

Synthesis of Various Heterocycles

Organic azides, including “1-(2-Azidoethyl)-3-ethoxy-3-(trifluoromethyl)azetidine”, are used in the synthesis of various heterocycles . They can be used in intermolecular or intramolecular reactions, under thermal, catalyzed, or noncatalyzed conditions . These reactions aim to prepare basic five-, six-, organometallic heterocyclic-membered systems and/or their fused analogs .

One-Pot Domino Reaction

Organic azides can be used in one-pot domino reactions to synthesize various heterocycles . This process involves the use of the azido group in chemical reactions .

Utility of Chosen Catalysts

Organic azides can be used to study the utility of chosen catalysts in chemoselectivity favoring C−H and C-N bonds .

Ugi Four-Component Reaction

Organic azides can be used in one-pot procedures, such as the Ugi four-component reaction .

Aza-Michael Addition

Organic azides can be used in nucleophilic addition reactions, such as the Aza-Michael addition .

[3+2] Cycloaddition

Organic azides can be used in cycloaddition reactions, such as [3+2] cycloaddition .

Insertion Reaction of C-H Amination

Organic azides can be used in insertion reactions of C-H amination .

Safety and Hazards

Azides, such as the one present in 1-(2-Azidoethyl)-3-ethoxy-3-(trifluoromethyl)azetidine, are known to be hazardous. Few azides are used commercially due to the risks associated with their use . Low molecular weight azides are considered especially hazardous and are avoided .

properties

IUPAC Name

1-(2-azidoethyl)-3-ethoxy-3-(trifluoromethyl)azetidine
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C8H13F3N4O/c1-2-16-7(8(9,10)11)5-15(6-7)4-3-13-14-12/h2-6H2,1H3
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

LHRSEWMAESPFAU-UHFFFAOYSA-N
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CCOC1(CN(C1)CCN=[N+]=[N-])C(F)(F)F
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C8H13F3N4O
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

238.21 g/mol
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Retrosynthesis Analysis

AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.

One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.

Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.

Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

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